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Compound of Interest

Compound Name: C.I. Mordant yellow 12

Cat. No.: B3276742 Get Quote

An In-depth Technical Guide to Mordant Yellow 12 (C.I. 14045)

For Researchers, Scientists, and Drug Development Professionals

Introduction
Mordant Yellow 12, also identified by the Colour Index number C.I. 14045, is a monoazo dye

belonging to the mordant class of dyes. Its Chemical Abstracts Service (CAS) number is 6470-

98-0. This technical guide provides a comprehensive overview of Mordant Yellow 12, including

its chemical and physical properties, a detailed synthesis protocol, its application in textile

dyeing, and its role in analytical chemistry. Safety and handling information is also included to

ensure its proper use in a laboratory setting.
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Property Value Reference

CAS Number 6470-98-0

C.I. Name Mordant Yellow 12

C.I. Number 14045

Molecular Formula C₁₃H₁₀N₃NaO₃

Molecular Weight 279.23 g/mol

Chemical Class Single Azo

Synonyms

Acid Mordant Yellow MY,

Chrome Yellow 2GN, Fast

Yellow MY

Physicochemical Properties
Property Description Reference

Appearance
Light yellow to gold-brown

powder.
[1]

Solubility

Soluble in water (forms a red-

light yellow solution), slightly

soluble in ethanol and

acetone.

Behavior in Acids

In concentrated sulfuric acid, it

appears dark yellow, turning to

orange upon dilution. In

concentrated nitric acid, it

forms an orange solution.

Fastness Properties
The following table summarizes the fastness properties of Mordant Yellow 12 on textiles

according to ISO standards.
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Fastness Test ISO Rating Reference

Ironing 4

Light 4

Fulling 5

Perspiration 3

Soaping 4

Water 5

Alkali 5

Acid 5

Experimental Protocols
Synthesis of Mordant Yellow 12
The synthesis of Mordant Yellow 12 is a two-step process involving diazotization followed by an

azo coupling reaction.

Step 1: Diazotization of 4-Nitrobenzenamine

Preparation of Diazo Solution:

In a beaker, dissolve a specific molar equivalent of 4-Nitrobenzenamine in a solution of

hydrochloric acid and water.

Cool the mixture to 0-5°C in an ice bath with constant stirring.

Slowly add a concentrated aqueous solution of sodium nitrite, maintaining the temperature

below 5°C.

Continue stirring for 30 minutes to ensure the completion of the diazotization reaction,

forming the diazonium salt.

Step 2: Azo Coupling with 2-Hydroxybenzoic Acid (Salicylic Acid)
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Preparation of Coupling Solution:

In a separate beaker, dissolve a molar equivalent of 2-Hydroxybenzoic acid in an aqueous

sodium hydroxide solution.

Cool this solution to 0-5°C in an ice bath.

Coupling Reaction:

Slowly add the chilled diazonium salt solution to the cold coupling solution with vigorous

stirring.

Maintain the temperature at 0-5°C and a basic pH to facilitate the coupling reaction.

A yellow precipitate of the azo dye will form. Continue stirring for 1-2 hours to ensure the

reaction goes to completion.

Hydrolysis and Isolation:

The resulting product is then subjected to hydrolysis of the acyl amino group.

The final product, Mordant Yellow 12, is isolated by filtration, washed with cold water to

remove any unreacted starting materials and salts, and then dried.
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Step 1: Diazotization

Step 2: Azo Coupling

4-Nitrobenzenamine

Diazonium Salt 0-5°C

NaNO2 + HCl

Mordant Yellow 12

 Coupling Reaction
(0-5°C, basic pH)

2-Hydroxybenzoic Acid

Coupling ComponentNaOH

Hydrolysis Final Product Isolation & Drying

Click to download full resolution via product page

Caption: Synthesis workflow for Mordant Yellow 12.

Application in Wool Dyeing (Pre-mordanting Method)
Mordant dyes require a mordant to fix the dye to the textile fibers. The following protocol

describes a pre-mordanting method for dyeing wool with Mordant Yellow 12.

Scouring of Wool:

Wash the wool fibers in a solution of a neutral detergent at 40-50°C to remove any

impurities.

Rinse thoroughly with warm water and then with cold water.

Mordanting:
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Prepare a mordant bath containing potassium dichromate (a common mordant for wool) at

a concentration of 2-4% of the weight of the fiber (owf).

Add the wet, scoured wool to the mordant bath.

Slowly raise the temperature to boiling (100°C) over 45-60 minutes.

Maintain at a boil for 1 hour, ensuring the wool is fully submerged.

Allow the bath to cool down slowly before removing the wool.

Rinse the mordanted wool thoroughly with water to remove any unattached mordant.

Dyeing:

Prepare a dyebath with Mordant Yellow 12 (1-3% owf) and an acid, such as acetic acid, to

achieve a pH of 4.5-5.5.

Introduce the wet, mordanted wool into the dyebath at 40°C.

Slowly raise the temperature to a boil over 45-60 minutes.

Continue boiling for 1-1.5 hours to allow for dye penetration and fixation.

Let the dyebath cool gradually.

Remove the dyed wool, rinse with water until the water runs clear, and then dry.
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Caption: Wool dyeing workflow using Mordant Yellow 12.

Analytical Application: Extractive Analysis of Aluminum
Traces
Mordant Yellow 12 has been utilized in the extractive analysis of aluminum traces in solutions.

While the detailed protocol from the cited literature is not fully available in the initial search, the

general principle involves the formation of a colored complex between Mordant Yellow 12 and

aluminum ions, which can then be extracted into an organic solvent and quantified

spectrophotometrically.
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Principle of the Method:

Complex Formation: In a buffered aqueous solution, aluminum ions react with Mordant

Yellow 12 to form a stable, colored chelate.

Solvent Extraction: The aluminum-dye complex is then extracted from the aqueous phase

into an immiscible organic solvent. This step serves to concentrate the analyte and remove

interfering species.

Spectrophotometric Measurement: The absorbance of the organic extract is measured at the

wavelength of maximum absorbance (λmax) for the aluminum-dye complex.

Quantification: The concentration of aluminum is determined by comparing the absorbance

of the sample to a calibration curve prepared from standard aluminum solutions.

Signaling Pathways and Mechanisms of Action
As a synthetic dye, Mordant Yellow 12 does not have a known signaling pathway in a biological

context. However, its mechanism of action in dyeing is a well-understood chemical process.

The mordant acts as a bridge between the dye molecule and the fiber, forming a coordination

complex that is insoluble and has a high affinity for the fiber. This results in a durable and

lightfast coloration.

Fiber
(e.g., Wool)

Insoluble Dye-Mordant-Fiber
Complex

 Binds to

Mordant
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Caption: Mechanism of mordant dyeing.

Safety and Handling
Hazard Identification

Eye: May cause eye irritation.

Skin: May cause skin irritation.

Ingestion: May cause irritation of the digestive tract. The toxicological properties have not

been fully investigated.

Inhalation: May cause respiratory tract irritation. The toxicological properties have not been

fully investigated.

Handling and Storage
Handling: Use with adequate ventilation. Minimize dust generation. Avoid contact with eyes,

skin, and clothing. Wash thoroughly after handling.

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances. Keep

container tightly closed.

Personal Protective Equipment
Eyes: Wear appropriate protective eyeglasses or chemical safety goggles.

Skin: Wear appropriate protective gloves.

Clothing: Wear appropriate protective clothing to prevent skin exposure.

Respirators: Use a NIOSH/MSHA-approved respirator if exposure limits are exceeded or if

irritation or other symptoms are experienced.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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